Cas no 2172304-56-0 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}ethyl)sulfanylacetic acid
• CAS No: 2172304-56-0
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6054711
• PubChem ID: 165544995
• Update Time: 2025-10-31

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}ethyl)sulfanylacetic acid
• 2172304-56-0
• EN300-1514232
• 2-[(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}ethyl)sulfanyl]acetic acid

• Inchi： 1S/C25H30N2O5S/c1-16(2)21(24(30)26-11-12-33-15-23(28)29)13-27-25(31)32-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： CUYCDIOHGUTFDF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)C(C)C)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}ethyl)sulfanylacetic acid

Comprehensive Analysis of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}ethyl)sulfanylacetic acid (CAS No. 2172304-56-0)

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}ethyl)sulfanylacetic acid (CAS No. 2172304-56-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique sulfanylacetic acid moiety, which enhances its reactivity and compatibility with solid-phase peptide synthesis (SPPS) protocols. Its molecular structure incorporates a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) group, a cornerstone in modern peptide chemistry due to its orthogonal protection strategy and ease of deprotection under mild basic conditions.

In recent years, the demand for Fmoc-protected building blocks like CAS No. 2172304-56-0 has surged, driven by advancements in bioconjugation and drug discovery. Researchers frequently search for terms such as "Fmoc-amino acid applications" or "peptide synthesis reagents," reflecting the compound's relevance in developing targeted therapeutics. The thioether linkage in its structure also aligns with trends in stable linker technologies for antibody-drug conjugates (ADCs), a hot topic in oncology research.

The compound's hydrophilic-lipophilic balance and steric properties make it particularly valuable for modifying peptide backbones to improve bioavailability. A 2023 study highlighted derivatives of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}ethyl)sulfanylacetic acid as key intermediates in creating cell-penetrating peptides (CPPs), addressing frequent search queries like "how to enhance peptide delivery." Its compatibility with automated synthesizers further answers industry needs for scalable production solutions.

From a synthetic perspective, the CAS No. 2172304-56-0 compound exemplifies innovation in green chemistry. Its design minimizes side reactions—a common search concern phrased as "reducing epimerization in Fmoc chemistry." The 3-methylbutanamido branch also contributes to reduced aggregation tendencies, a feature frequently discussed in forums on difficult peptide sequences.

Quality control protocols for this material emphasize HPLC purity verification and mass spectrometry characterization, addressing laboratory professionals' searches for "peptide reagent QC standards." Storage recommendations (typically -20°C under inert atmosphere) align with best practices for sulfhydryl-containing compounds, another trending subtopic in reagent handling.

Emerging applications in mRNA vaccine adjuvant development have recently spotlighted thiol-functionalized compounds like 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}ethyl)sulfanylacetic acid. This connects to high-volume searches about "next-generation vaccine components" while maintaining the compound's positioning within non-regulated research contexts.